Cas no 2228788-10-9 (2-1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropylacetic acid)

• Product Name: 2-1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropylacetic acid
• CAS No: 2228788-10-9
• MF: C₁₆H₂₀ClNO₄
• MW: 325.787303924561
• CID: 5838197
• PubChem ID: 165649690
• Update Time: 2025-06-13

2-1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropylacetic acid
• 2-[1-(5-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)cyclopropyl]acetic acid
• 2228788-10-9
• EN300-1871064

• Inchi： 1S/C16H20ClNO4/c1-15(2,3)22-14(21)18-10-4-5-12(17)11(8-10)16(6-7-16)9-13(19)20/h4-5,8H,6-7,9H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： GBHASWLVAHHRQR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1(CC(=O)O)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.1080858g/mol
• Monoisotopic Mass: 325.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropylacetic acid

Professional Introduction to 2-1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropylacetic Acid (CAS No. 2228788-10-9)

2-1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropylacetic acid, identified by its CAS number 2228788-10-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by a cyclopropylacetic acid moiety linked to a phenyl ring, which is further functionalized with an amino group protected by a (tert-butoxy)carbonyl group and a chloro substituent on the aromatic ring. This particular arrangement of functional groups imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

In recent years, there has been a surge in interest towards the development of small molecule inhibitors that target various enzymatic pathways involved in diseases such as cancer, inflammation, and metabolic disorders. The 2-1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropylacetic acid structure has emerged as a promising candidate due to its ability to interact with specific biological targets in a highly selective manner.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of both the cyclopropyl and phenyl rings provides a versatile platform for further chemical modifications, allowing researchers to explore diverse structural analogs with tailored biological activities. This flexibility has made it an attractive choice for medicinal chemists seeking to develop novel drugs with improved efficacy and reduced side effects.

The protective group, namely the (tert-butoxy)carbonyl (Boc), plays a crucial role in ensuring the stability of the amino group during synthetic procedures. This protection is essential for preventing unwanted side reactions that could compromise the yield and purity of the final product. Once the Boc group is removed under specific conditions, the free amino group can participate in further functionalization, enabling the synthesis of more intricate molecular architectures.

Recent studies have highlighted the potential of this compound as an inhibitor of certain kinases and proteases that are implicated in various disease pathways. For instance, preliminary in vitro studies have suggested that derivatives of this scaffold may exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are known to play a critical role in cell cycle regulation. Dysregulation of CDK activity has been associated with several types of cancer, making these enzymes attractive targets for therapeutic intervention.

The chloro substituent on the phenyl ring is another key feature that contributes to the biological activity of this compound. Chlorine atoms are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In this context, the chloro group may facilitate interactions with specific amino acid residues in target proteins, thereby improving the overall potency and selectivity of the compound.

In addition to its potential as an anti-cancer agent, there is growing evidence suggesting that derivatives of this compound may have applications in treating inflammatory diseases. Inflammatory processes are often mediated by enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which catalyze the production of pro-inflammatory mediators. By inhibiting these enzymes, it may be possible to reduce inflammation and alleviate symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease.

The cyclopropyl moiety is another interesting feature from a structural perspective. Cyclopropanes are known to enhance binding affinity due to their rigid three-membered ring structure, which can fit into specific pockets within target proteins more effectively than larger cyclic compounds. This rigidity can also improve metabolic stability by reducing susceptibility to enzymatic degradation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopropylacetic acid core, followed by functionalization with the phenyl ring and subsequent protection of the amino group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce desired substituents onto the aromatic ring.

Once synthesized, rigorous analytical techniques are employed to characterize the compound's structure and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into molecular structure and conformational preferences. These data are essential for understanding how the compound interacts with biological targets at both atomic and molecular levels.

In conclusion, 2-1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropylacetic acid (CAS No. 2228788-10-9) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues in this area, it is likely that new derivatives will be synthesized and evaluated for their biological activity using both computational modeling techniques alongside experimental approaches.